![molecular formula C15H19N3O B7347058 (3S,4R)-4-benzyl-1-(1H-imidazol-2-ylmethyl)pyrrolidin-3-ol](/img/structure/B7347058.png)
(3S,4R)-4-benzyl-1-(1H-imidazol-2-ylmethyl)pyrrolidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3S,4R)-4-benzyl-1-(1H-imidazol-2-ylmethyl)pyrrolidin-3-ol, also known as BIMU8, is a compound that has been widely studied in scientific research. This compound belongs to the class of imidazoline receptor ligands and has been found to have potential therapeutic applications in various diseases.
Mechanism of Action
(3S,4R)-4-benzyl-1-(1H-imidazol-2-ylmethyl)pyrrolidin-3-ol acts by binding to imidazoline receptors and modulating their activity. It has been found to have a high affinity for I1 and I2 imidazoline receptors. The activation of imidazoline receptors leads to the modulation of various physiological processes, including blood pressure regulation, insulin secretion, and pain modulation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to lower blood pressure by modulating the activity of imidazoline receptors. It has also been found to increase insulin secretion, which makes it a potential therapeutic agent for diabetes. This compound has also been found to have analgesic effects, making it a potential therapeutic agent for pain management.
Advantages and Limitations for Lab Experiments
(3S,4R)-4-benzyl-1-(1H-imidazol-2-ylmethyl)pyrrolidin-3-ol has several advantages and limitations for lab experiments. One advantage is that it has been extensively studied, and its mechanism of action is well understood. This makes it a useful tool for studying imidazoline receptors and their role in various physiological processes. However, one limitation is that it is a synthetic compound and may not accurately reflect the activity of endogenous ligands.
Future Directions
There are several future directions for the study of (3S,4R)-4-benzyl-1-(1H-imidazol-2-ylmethyl)pyrrolidin-3-ol. One direction is to further explore its potential therapeutic applications in diseases such as hypertension, diabetes, and pain management. Another direction is to study its effects on other physiological processes, such as cognition and memory. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.
Synthesis Methods
The synthesis of (3S,4R)-4-benzyl-1-(1H-imidazol-2-ylmethyl)pyrrolidin-3-ol involves a series of chemical reactions. The starting material for the synthesis is 2-amino-1-methyl-1H-imidazole, which is reacted with 4-benzyl-3-pyrrolidinol in the presence of a catalyst to form the intermediate compound. The intermediate is then further reacted with other reagents to form the final product, this compound.
Scientific Research Applications
(3S,4R)-4-benzyl-1-(1H-imidazol-2-ylmethyl)pyrrolidin-3-ol has been extensively studied for its potential therapeutic applications in various diseases. It has been found to have a high affinity for imidazoline receptors and can modulate their activity. Imidazoline receptors are involved in various physiological processes, including blood pressure regulation, insulin secretion, and pain modulation. This compound has been found to have potential therapeutic applications in diseases such as hypertension, diabetes, and pain management.
properties
IUPAC Name |
(3S,4R)-4-benzyl-1-(1H-imidazol-2-ylmethyl)pyrrolidin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O/c19-14-10-18(11-15-16-6-7-17-15)9-13(14)8-12-4-2-1-3-5-12/h1-7,13-14,19H,8-11H2,(H,16,17)/t13-,14-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWITTXXVMDPFAY-ZIAGYGMSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1CC2=NC=CN2)O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H](CN1CC2=NC=CN2)O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.